Cas no 1261949-54-5 (6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid
• CAS No: 1261949-54-5
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319662
• CID: 2765461
• PubChem ID: 53225580
• Update Time: 2025-10-28

6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Difluoro-3'-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80689312
• 1261949-54-5
• 6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95%
• MFCD18319662
• 6-FLUORO-2-(4-FLUORO-3-METHYLPHENYL)BENZOIC ACID
• 6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD18319662
• Inchi： 1S/C14H10F2O2/c1-8-7-9(5-6-11(8)15)10-3-2-4-12(16)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： LXYGDICPIJFXNB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid

6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic Acid: A Comprehensive Overview

6-Fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid, identified by the CAS number 1261949-54-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzoic acid moiety substituted with fluorine and methyl groups at specific positions, rendering it a valuable molecule for various applications.

The molecular structure of 6-fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid consists of a benzoic acid core with fluorine atoms at the 6th position and a substituted phenyl group at the 2nd position. The phenyl group itself is further substituted with a fluorine atom at the 4th position and a methyl group at the 3rd position. This intricate substitution pattern not only enhances the compound's stability but also imparts unique electronic and steric properties, making it an ideal candidate for advanced chemical modifications and biological assays.

Recent studies have highlighted the potential of 6-fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Researchers have explored its role as a building block in synthesizing bioactive molecules, including kinase inhibitors and anti-inflammatory agents. The compound's ability to modulate enzyme activity through its unique substituent arrangement has positioned it as a promising lead compound in preclinical studies.

In addition to its pharmacological applications, 6-fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid has found utility in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. Its electron-withdrawing groups enhance the material's electronic properties, making it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in polymer chemistry have leveraged this compound to develop high-performance materials with tailored electronic characteristics.

The synthesis of 6-fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid involves a multi-step process that typically begins with the preparation of intermediate aryl halides followed by nucleophilic aromatic substitution or coupling reactions. Recent research has focused on optimizing these synthetic pathways to improve yield and reduce costs, making large-scale production more feasible. Innovations in catalytic methods, such as the use of palladium catalysts, have significantly enhanced the efficiency of these reactions.

Beyond its direct applications, 6-fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid serves as a valuable model compound for studying fundamental chemical reactions and mechanisms. Its reactivity under various conditions provides insights into the behavior of similar aromatic systems, contributing to the broader understanding of organic chemistry principles.

In conclusion, 6-fluoro-2-(4-fluoro-3-methylphenyl)benzoic acid, CAS number 1261949-54-5, stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse scientific domains. As research continues to uncover new applications and optimize existing processes, this compound is poised to play an increasingly significant role in advancing both academic and industrial endeavors.